Cas no 89552-59-0 (Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]-)
![Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]- structure](https://www.kuujia.com/scimg/cas/89552-59-0x500.png)
89552-59-0 structure
Product name:Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]-
Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]-
- 3-(4-ethenylphenyl)sulfonylpropanoic acid
- 3-(4-Ethenylbenzene-1-sulfonyl)propanoic acid
- SCHEMBL11050771
- 89552-59-0
- DTXSID70506781
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- Inchi: InChI=1S/C11H12O4S/c1-2-9-3-5-10(6-4-9)16(14,15)8-7-11(12)13/h2-6H,1,7-8H2,(H,12,13)
- InChI Key: XBCDXSISVJKRHL-UHFFFAOYSA-N
- SMILES: C=CC1=CC=C(C=C1)S(=O)(=O)CCC(=O)O
Computed Properties
- Exact Mass: 240.04563003g/mol
- Monoisotopic Mass: 240.04563003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 79.8Ų
Propanoic acid, 3-[(4-ethenylphenyl)sulfonyl]- Related Literature
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Carmine Coluccini,Dario Pasini,Angelo Taglietti Dalton Trans., 2007, 1588-1592
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Kyung-Hee Park,Marshal Dhayal RSC Adv., 2015,5, 33503-33514
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Lucy Cooper,Tania Hidalgo,Martin Gorman,Tamara Lozano-Fernández,Rosana Simón-Vázquez,Camille Olivier,Nathalie Guillou,Christian Serre,Charlotte Martineau,Francis Taulelle,Daiane Damasceno-Borges,Guillaume Maurin,África González-Fernández,Patricia Horcajada,Thomas Devic Chem. Commun., 2015,51, 5848-5851
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Miao Du,Min Chen,Xiao-Gang Yang,Jiong Wen,Xi Wang,Shao-Ming Fang,Chun-Sen Liu J. Mater. Chem. A, 2014,2, 9828-9834
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Tarun Mistri,Rabiul Alam,Malay Dolai,Sushil Kumar Mandal,Anisur Rahman Khuda-Bukhsh,Mahammad Ali Org. Biomol. Chem., 2013,11, 1563-1569
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Yamin Shi,Jiarui Hu,Jian Chen,Yaxin Xu,Wantian Yang,Junnian Chen,Yunbin He Nanoscale Adv., 2020,2, 4822-4829
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Nobuaki Matsumori,Michio Murata Nat. Prod. Rep., 2010,27, 1480-1492
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